2-((4-Fluorotetrahydro-2h-pyran-4-yl)methyl)isoindoline-1,3-dione

• Molecular Formula: C14H14FNO3
• Molecular Weight: 263.26 g/mol
• IUPAC Name: 2-[(4-fluorooxan-4-yl)methyl]isoindole-1,3-dione
• InChI: InChI=1S/C14H14FNO3/c15-14(5-7-19-8-6-14)9-16-12(17)10-3-1-2-4-11(10)13(16)18/h1-4H,5-9H2
• InChI Key: GULIWPCOTLWGRM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CN2C(=O)C3=CC=CC=C3C2=O)F

Description

2-((4-Fluorotetrahydro-2h-pyran-4-yl)methyl)isoindoline-1,3-dione is a useful research compound. Its molecular formula is C14H14FNO3 and its molecular weight is 263.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of EXAMPLE 138A (1.8 g) and potassium phthalimide (2.356 g) in N,N-dimethylformamide (30 mL) was heated at 150° C. overnight, diluted with ethyl acetate, washed with water and brine, dried (MgSO4), filtered, concentrated and chromatographed on silica gel eluting with 30% ethyl acetate in hexanes to give the product.